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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)hexan-1-ol

Cat. No.: B1354994 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Overview of 4-(1,3-dioxolan-2-yl)hexan-1-ol

Executive Summary
This document provides a technical overview of the chemical compound 4-(1,3-dioxolan-2-
yl)hexan-1-ol. Despite a comprehensive search of scientific literature and patent databases,

detailed information regarding its synthesis, biological activity, and specific experimental

protocols is not publicly available. This guide summarizes the available chemical data for the

target compound and provides a broader context on the significance of the 1,3-dioxolane

functional group in medicinal chemistry and drug development, based on studies of related

compounds.

Chemical Properties of 4-(1,3-dioxolan-2-yl)hexan-1-
ol
While detailed experimental data is scarce, fundamental chemical properties of 4-(1,3-
dioxolan-2-yl)hexan-1-ol have been identified from chemical supplier databases. A summary

of these properties is presented in Table 1.
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Property Value Source

IUPAC Name 4-(1,3-dioxolan-2-yl)hexan-1-ol Advanced ChemBlocks[1]

CAS Number 139133-2-14 Advanced ChemBlocks[1]

Molecular Formula C₉H₁₈O₃ Advanced ChemBlocks[1]

Molecular Weight 174.24 g/mol Advanced ChemBlocks[1]

Purity 95% Advanced ChemBlocks[1]

SMILES CCC(C1OCCO1)CCCO Advanced ChemBlocks[1]

The 1,3-Dioxolane Scaffold in Drug Development
The 1,3-dioxolane ring is a significant heterocyclic scaffold found in numerous natural and

synthetic compounds with diverse biological activities. While no specific biological data exists

for 4-(1,3-dioxolan-2-yl)hexan-1-ol, the broader class of 1,3-dioxolane-containing molecules

has demonstrated considerable potential in pharmaceutical applications.

Antimicrobial and Antifungal Activity
Various derivatives of 1,3-dioxolane have been synthesized and evaluated for their potential as

antibacterial and antifungal agents. For instance, studies on certain 1,3-dioxolane derivatives

have shown excellent activity against S. aureus and good activity against other bacterial strains

like S. epidermidis and P. aeruginosa.[2] This suggests that the 1,3-dioxolane moiety can be a

valuable component in the design of new antimicrobial drugs.

Anticancer and Antiproliferative Mechanisms
The 1,3-dioxolane structure has been incorporated into molecules exhibiting antiproliferative

activity. For example, 4-(1,3-Dioxolan-2-yl)quinoline has been identified as a scaffold with

potential applications in cancer therapeutic development due to its activity against multiple

cellular targets and signaling pathways.[3]

Synthesis of 1,3-Dioxolane Derivatives: A General
Overview
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Specific synthesis protocols for 4-(1,3-dioxolan-2-yl)hexan-1-ol are not documented in the

available literature. However, a general and widely used method for the synthesis of 1,3-

dioxolanes is the acetalization of an aldehyde or ketone with a 1,2-diol, typically in the

presence of an acid catalyst. The logical workflow for such a synthesis is depicted in the

following diagram.

General Synthesis of 1,3-Dioxolanes
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Caption: Generalized workflow for the synthesis of 1,3-dioxolane derivatives.

Conclusion
Currently, there is a significant gap in the scientific literature regarding the specific properties

and applications of 4-(1,3-dioxolan-2-yl)hexan-1-ol. The information available is limited to its
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basic chemical identifiers. However, the prevalence of the 1,3-dioxolane scaffold in biologically

active molecules suggests that this compound could be of interest for further investigation in

drug discovery and development. Researchers are encouraged to explore the synthesis and

biological evaluation of this and related compounds to uncover their potential therapeutic value.

This document will be updated as new information becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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